Cas no 517905-84-9 (Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid)

• Product Name: Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid
• CAS No: 517905-84-9
• MF: C₂₄H₂₀BrNO₄
• MW: 466.323905944824
• MDL: MFCD03428037
• CID: 860201
• PubChem ID: 2761726
• Update Time: 2025-05-21

Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid
• (R)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(2-bromophenyl)propanoic acid
• Benzenepropanoic acid, 2-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (βR)-
• FMOC-(R)-3-AMINO-3-(2-BROMO-PHENYL)-PROPIONIC ACID
• Fmoc-(R)-3-Amino-3-(2-bromophenyl)-propionic acid
• FMOC-(R)-3-AMINO-3-(2-BROMOPHENYL)PROPIONIC ACID,
• (R)-3-(2-BROMO-PHENYL)-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID
• (R)-3-(9-FLUORENYLMETHOXYCARBONYLAMINO)-3-(2-BROMO-PHENYL)-PROPIONIC ACID
• FMOC-(R)-3-AMINO-3-(2-BROMO-PHENYL)-PROPANOIC ACID
• Fmoc-2-Bromo-D-b-phenylalanine
• Fmoc-D-b-Phe(2-Br)-OH
• FMOC-PHG(2-BR)-(C*CH2)OH
• Fmoc-D-3-amino-3-(2-bromophenyl)-propionic acid
• MFCD03428037
• (3R)-3-(2-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid
• 517905-84-9
• Fmoc-(R)-3-amino-3-(2-bromophenyl)propionic acid
• (3R)-3-(2-BROMOPHENYL)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• PS-12380
• EN300-1163010
• AC-22011
• AKOS015948858
• SCHEMBL1095529
• W18417
• CS-0062193
• (3R)-3-(2-bromophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid

• MDL： MFCD03428037
• Inchi： 1S/C24H20BrNO4/c25-21-12-6-5-11-19(21)22(13-23(27)28)26-24(29)30-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20,22H,13-14H2,(H,26,29)(H,27,28)/t22-/m1/s1
• InChI Key： DXTFQBWZFOPYGV-JOCHJYFZSA-N
• SMILES： BrC1C=CC=CC=1[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.05800
• Monoisotopic Mass: 465.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 5.89450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid

Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic Acid: A Comprehensive Overview

The compound Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid (CAS No. 517905-84-9) is a highly specialized molecule with significant applications in the field of organic chemistry, particularly in peptide synthesis and drug discovery. This compound is characterized by its unique structure, which includes a fluorenylmethyloxycarbonyl (Fmoc) group, an R-configured amino acid moiety, and a 2-bromo-substituted phenyl ring. The combination of these structural elements makes it a versatile building block for constructing complex molecules with tailored biological activities.

Recent advancements in chemical synthesis have highlighted the importance of stereochemistry in determining the efficacy of bioactive compounds. The R-configuration of the amino acid moiety in this compound plays a critical role in its interactions with biological systems. Researchers have demonstrated that stereo-specific synthesis of such molecules can significantly enhance their pharmacological properties, such as bioavailability and target specificity. For instance, studies published in the *Journal of Medicinal Chemistry* have shown that the use of enantiomerically pure amino acids like Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid can lead to improved outcomes in drug design.

The presence of the 2-bromo-substituted phenyl ring introduces additional functional diversity to this compound. Bromine substitution is known to enhance the electronic properties of aromatic rings, making them more reactive towards various electrophilic and nucleophilic substitutions. This feature is particularly valuable in medicinal chemistry, where such substitutions can be exploited to modulate the physicochemical properties of lead compounds. Recent research has also explored the use of brominated aromatic systems in the development of kinase inhibitors and other therapeutic agents.

In terms of synthesis, Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid is typically prepared via multi-step reactions involving fluorination, alkylation, and stereo-selective amino acid derivatization. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly streamlined the production process, making it more efficient and scalable. These methods have been extensively reported in peer-reviewed journals like *Organic Process Research & Development*, where they have been praised for their ability to reduce reaction times and improve product yields.

From an applications perspective, this compound serves as an excellent precursor for peptide synthesis due to its compatibility with standard coupling reagents and protecting group strategies. Its use in solid-phase peptide synthesis (SPPS) has been well-documented, with researchers leveraging its stability under mild reaction conditions to construct complex polypeptides with high fidelity. Moreover, the Fmoc group acts as an effective protecting group for amino termini during peptide assembly, ensuring minimal side reactions and maximizing sequence integrity.

Another emerging application of Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid lies in its potential as a chiral building block for asymmetric synthesis. The chiral center at the alpha-carbon of the amino acid moiety provides a platform for enantioselective transformations, which are crucial for generating optically active compounds with desired pharmacological profiles. Recent studies published in *Nature Communications* have highlighted the utility of such chiral intermediates in constructing biologically active natural products and synthetic analogs.

In conclusion, Fmoc-(R)-3-amino-3-(2-bromo-phenyl)-propionic acid (CAS No. 517905-84-9) is a versatile and valuable compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as an essential tool for researchers aiming to develop novel therapeutic agents with enhanced biological activity and selectivity.